Cas no 1355197-04-4 (1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine)

• Product Name: 1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine
• CAS No: 1355197-04-4
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 5149952
• Update Time: 2025-10-30

1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine
• 3-Pyridinemethanamine, α-ethyl-6-(1-piperazinyl)-

• Inchi： 1S/C12H20N4/c1-2-11(13)10-3-4-12(15-9-10)16-7-5-14-6-8-16/h3-4,9,11,14H,2,5-8,13H2,1H3
• InChI Key： UTSDIMKUCDOSDJ-UHFFFAOYSA-N
• SMILES： NC(C1=CC=C(N2CCNCC2)N=C1)CC

Additional information on 1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine

Professional Introduction to Compound with CAS No. 1355197-04-4 and Product Name: 1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine

The compound with the CAS number 1355197-04-4 and the product name 1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both piperazine and pyridine moieties in its structure endows it with distinct pharmacological properties, making it a promising candidate for further investigation.

At the core of this compound's chemical identity lies its dual functionality, which arises from the combination of a piperazine ring and a propylamine side chain linked to a pyridine core. The piperazine moiety, known for its ability to enhance binding affinity and solubility, plays a crucial role in modulating biological activity. In contrast, the pyridine ring contributes to the molecule's stability and interacts favorably with various biological targets. This synergistic arrangement has been extensively studied in recent years, particularly in the context of developing novel therapeutic agents.

Recent research has highlighted the compound's potential in addressing a range of therapeutic challenges. Studies have demonstrated that derivatives of 1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine exhibit inhibitory effects on several key enzymes and receptors implicated in neurological disorders. The precise spatial arrangement of functional groups within this molecule allows for selective interaction with biological targets, thereby minimizing off-target effects. This characteristic is particularly valuable in drug design, where specificity is paramount to ensuring efficacy and safety.

The pharmacological profile of 1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine has been further explored through computational modeling and experimental validation. Molecular dynamics simulations have revealed that this compound adopts a stable conformation in solution, which facilitates its binding to biological targets. Additionally, in vitro assays have shown that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an intermediate in the development of novel psychotropic drugs.

In the realm of medicinal chemistry, the synthesis of 1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine has been optimized to enhance yield and purity. Advanced synthetic methodologies have been employed to streamline the process, ensuring scalability for industrial applications. The use of catalytic techniques has significantly reduced reaction times while maintaining high chemical yields. These advancements underscore the compound's feasibility for large-scale production and commercialization.

The therapeutic potential of this compound has not gone unnoticed by researchers in academia and industry alike. Preclinical studies have begun to unravel its mechanisms of action, providing insights into how it interacts with biological systems. Initial findings suggest that it may modulate signaling pathways involved in inflammation and pain perception, making it a candidate for treating chronic inflammatory conditions and neuropathic pain.

Moreover, the versatility of 1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine extends beyond its current applications. Researchers are exploring its utility as a scaffold for designing next-generation drugs with enhanced pharmacological properties. By modifying specific functional groups within its structure, scientists aim to improve its bioavailability, metabolic stability, and target specificity. Such modifications could lead to breakthroughs in treating complex diseases that are currently resistant to conventional therapies.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine. These technologies enable rapid identification of promising candidates based on their structural features and predicted biological activity. As a result, researchers can now focus their efforts on optimizing lead compounds more efficiently than ever before.

Looking ahead, the future prospects for 1-(6-Piperazin-1-yl-pyridin-3-yl)-propylamine appear bright. Ongoing clinical trials are expected to provide further validation of its therapeutic potential across multiple disease indications. Meanwhile, continued research efforts will aim to refine its chemical properties and explore new applications in areas such as oncology and infectious diseases.

In conclusion, 1-(6-Piperazin-1-yl-pyridin-3-y-propylamine (CAS No. 1355197) stands as a testament to the progress being made in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties position it as a valuable asset in the quest for novel therapeutics. As research advances and new methodologies emerge, this compound is poised to play an increasingly significant role in addressing some of medicine's most pressing challenges.